Cas no 1325496-86-3 (3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-ethylpropanamide)

• Product Name: 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-ethylpropanamide
• CAS No: 1325496-86-3
• MF: C₁₂H₁₉N₃OS
• MW: 253.3637611866
• CID: 6271536
• PubChem ID: 51204837
• Update Time: 2025-07-21

3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• Z90728520
• 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-ethylpropanamide
• EN300-6726951
• 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-ethylpropanamide
• AKOS017141951
• 1325496-86-3

• Inchi： 1S/C12H19N3OS/c1-5-13-11(16)7-6-10-8(2)14-12(17-4)15-9(10)3/h5-7H2,1-4H3,(H,13,16)
• InChI Key： NAFBNCKFWRAHNI-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=C(C(C)=N1)CCC(NCC)=O

Computed Properties

• Exact Mass: 253.12488341g/mol
• Monoisotopic Mass: 253.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-ethylpropanamide

Comprehensive Overview of 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-ethylpropanamide (CAS No. 1325496-86-3)

In the realm of organic chemistry and pharmaceutical research, 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-ethylpropanamide (CAS No. 1325496-86-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyrimidine core and propanamide side chain, is a subject of interest for researchers exploring novel bioactive molecules. Its methylsulfanyl and dimethyl substituents further enhance its chemical versatility, making it a valuable candidate for drug discovery and material science.

The growing demand for heterocyclic compounds in medicinal chemistry has propelled studies on 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-ethylpropanamide. Recent trends in AI-driven drug design and computational chemistry have highlighted its potential as a scaffold for targeting enzymes or receptors. Researchers frequently search for "pyrimidine derivatives in drug development" or "CAS 1325496-86-3 applications," reflecting its relevance in modern scientific inquiries. Its N-ethylpropanamide moiety also aligns with the search for bioisosteres in lead optimization.

From a synthetic perspective, the compound's 4,6-dimethyl-2-(methylsulfanyl)pyrimidine backbone offers stability and reactivity, enabling diverse functionalization. This feature is particularly appealing for high-throughput screening and combinatorial chemistry, where modular building blocks are essential. Laboratories focusing on agrochemicals or small-molecule therapeutics often explore its derivatives, as evidenced by queries like "methylsulfanyl pyrimidine synthesis" or "propanamide-based inhibitors."

Environmental and green chemistry considerations have also influenced research on CAS 1325496-86-3. Its potential biodegradability and low ecotoxicity profile make it a candidate for sustainable applications. Users frequently inquire about "eco-friendly pyrimidine compounds" or "non-toxic propanamide derivatives," underscoring the intersection of innovation and environmental responsibility. Furthermore, its compatibility with microwave-assisted synthesis aligns with energy-efficient methodologies.

In analytical chemistry, the compound's distinct spectroscopic signatures (e.g., NMR, IR) facilitate its identification and purity assessment. This aspect is critical for quality control in pharmaceutical manufacturing, where impurities must be minimized. Searches such as "HPLC analysis of pyrimidine amides" or "CAS 1325496-86-3 characterization" reflect these practical concerns. Additionally, its crystallographic data contributes to structure-activity relationship (SAR) studies.

Looking ahead, 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-ethylpropanamide holds promise for interdisciplinary collaborations. Its integration into nanotechnology (e.g., drug delivery systems) or catalysis (e.g., ligand design) exemplifies its adaptability. As the scientific community prioritizes precision medicine and molecular engineering, this compound may emerge as a cornerstone in next-generation innovations. The consistent search for "multifunctional pyrimidine scaffolds" validates its enduring relevance.

To conclude, CAS No. 1325496-86-3 exemplifies the synergy between structural complexity and functional utility. Whether in medicinal chemistry, materials science, or sustainable technologies, its multifaceted applications continue to inspire cutting-edge research. By addressing contemporary queries like "pyrimidine amide solubility" or "scalable synthesis of 1325496-86-3," this overview bridges the gap between academic curiosity and industrial practicality.